Cas no 1559060-85-3 (Benzenemethanol, 4,5-dibromo-2-nitro-)

Benzenemethanol, 4,5-dibromo-2-nitro- structure
1559060-85-3 structure
Product Name:Benzenemethanol, 4,5-dibromo-2-nitro-
CAS No:1559060-85-3
MF:C7H5Br2NO3
MW:310.927500486374
CID:6636919
Update Time:2024-01-12

Benzenemethanol, 4,5-dibromo-2-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanol, 4,5-dibromo-2-nitro-
    • Inchi： 1S/C7H5Br2NO3/c8-5-1-4(3-11)7(10(12)13)2-6(5)9/h1-2,11H,3H2
    • InChI Key： SMONAICGZRIZLL-UHFFFAOYSA-N
    • SMILES： C1(CO)=CC(Br)=C(Br)C=C1[N+]([O-])=O

Experimental Properties

  • Density: 2.108±0.06 g/cm3(Predicted)
  • Boiling Point: 393.2±37.0 °C(Predicted)
  • pka: 13.30±0.10(Predicted)

Benzenemethanol, 4,5-dibromo-2-nitro- Production Method

Production Method 1

552-89-6 552-89-6
20357-21-5 20357-21-5
213382-42-4 213382-42-4
1559060-85-3 1559060-85-3
861106-91-4 861106-91-4
Reaction Conditions
1.1 Reagents: Sodium borohydride Solvents: Tetrahydrofuran ,  Water ;  20 min, rt
Reference
Reexamination of the Bromination of 2-Nitrobenzaldehyde with NBS or NaBr-NaIO4 in Sulfuric Acid
Cummings, Matthew M.; et al, Synthetic Communications, 2014, 44(7), 954-958

Production Method 2

552-89-6 552-89-6
1559060-85-3 1559060-85-3
861106-91-4 861106-91-4
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide ,  Sulfuric acid ;  3 h, rt
1.2 Reagents: Water ;  cooled
2.1 Reagents: Sodium borohydride Solvents: Tetrahydrofuran ,  Water ;  20 min, rt
Reference
Reexamination of the Bromination of 2-Nitrobenzaldehyde with NBS or NaBr-NaIO4 in Sulfuric Acid
Cummings, Matthew M.; et al, Synthetic Communications, 2014, 44(7), 954-958

Benzenemethanol, 4,5-dibromo-2-nitro- Raw materials

Benzenemethanol, 4,5-dibromo-2-nitro- Preparation Products

Benzenemethanol, 4,5-dibromo-2-nitro- Related Literature

1559060-85-3 (Benzenemethanol, 4,5-dibromo-2-nitro-) Related Products

Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk